Cas no 877647-48-8 (N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-(2-methoxyphenyl)methylethanediamide)

• Product Name: N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-(2-methoxyphenyl)methylethanediamide
• CAS No: 877647-48-8
• MF: C₂₇H₃₂N₄O₅
• MW: 492.566786766052
• CID: 6503525
• Update Time: 2025-07-20

N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-(2-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-(2-methoxyphenyl)methylethanediamide
• Ethanediamide, N1-[2-(2-furanyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]ethyl]-N2-[(2-methoxyphenyl)methyl]-

• Inchi： 1S/C27H32N4O5/c1-34-22-11-9-21(10-12-22)30-13-15-31(16-14-30)23(25-8-5-17-36-25)19-29-27(33)26(32)28-18-20-6-3-4-7-24(20)35-2/h3-12,17,23H,13-16,18-19H2,1-2H3,(H,28,32)(H,29,33)
• InChI Key： JEHULUDEJKLGBJ-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CO1)N1CCN(C2=CC=C(OC)C=C2)CC1)(=O)C(NCC1=CC=CC=C1OC)=O

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• pka: 12.33±0.46(Predicted)

Additional information on N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-(2-methoxyphenyl)methylethanediamide

Research Brief on N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-(2-methoxyphenyl)methylethanediamide (CAS: 877647-48-8)

The compound N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-(2-methoxyphenyl)methylethanediamide (CAS: 877647-48-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical relevance.

Recent studies have highlighted the unique structural features of this compound, which combines a furan ring, a piperazine moiety, and a methoxyphenyl group. These structural elements contribute to its ability to interact with specific biological targets, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo studies suggest that this compound exhibits promising activity as a modulator of neurotransmitter receptors, making it a candidate for further investigation in neurological and psychiatric disorders.

One of the key advancements in the research of this compound is the optimization of its synthetic pathway. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. This development is critical for advancing preclinical studies and potential future clinical trials. The study also reported on the compound's stability under various physiological conditions, which is a crucial factor for its pharmacokinetic profile.

Pharmacological evaluations have revealed that N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-(2-methoxyphenyl)methylethanediamide exhibits selective binding affinity for serotonin and dopamine receptors. This dual activity positions it as a potential therapeutic agent for conditions such as depression, anxiety, and schizophrenia. However, further studies are needed to elucidate its exact mechanism of action and to assess its efficacy and safety in more complex biological systems.

In addition to its CNS applications, recent research has explored the compound's potential in other therapeutic areas. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters investigated its anti-inflammatory properties, demonstrating significant inhibition of pro-inflammatory cytokines in cell-based assays. These findings suggest that the compound may have broader applications beyond neurology, possibly in autoimmune or inflammatory diseases.

Despite these promising results, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring structural modifications to enhance its drug-like properties while retaining its therapeutic efficacy.

In conclusion, N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-(2-methoxyphenyl)methylethanediamide (CAS: 877647-48-8) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and multifaceted pharmacological profile warrant further investigation to fully realize its therapeutic potential. Continued research efforts will be essential to translate these findings into clinical applications.